2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl- (hereafter referred to as 2,4-CP) is a heterocyclic organic compound with a five-membered ring structure. It is a member of the pyrimidine family of compounds and is composed of two nitrogen atoms and three carbon atoms. 2,4-CP has several applications in the scientific research field, including synthesis of other compounds, as well as in drug development.
Scientific Research Applications
Synthesis and Catalysis
The pyranopyrimidine core, closely related to 2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-, is a crucial precursor in the medicinal and pharmaceutical industries due to its broad synthetic applications and bioavailability. The review by Parmar, Vala, and Patel (2023) covers synthetic pathways for developing various pyrimidine derivatives using a wide range of hybrid catalysts. The use of these catalysts, including organocatalysts, metal catalysts, and nanocatalysts, signifies the importance of 2,4(1H,3H)-Pyrimidinedione derivatives in developing lead molecules through advanced synthetic methods (Parmar, Vala, & Patel, 2023).
Biological Activities
Anti-inflammatory Potential:
- Substituted tetrahydropyrimidine derivatives, closely related to 2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-, have been found to exhibit significant in-vitro anti-inflammatory activity. Gondkar, Deshmukh, and Chaudhari (2013) synthesized these derivatives and characterized them through various methods. Their studies show these compounds' potential in designing new leads for anti-inflammatory activity (Gondkar, Deshmukh, & Chaudhari, 2013).
Anti-cancer Properties:
- Pyrimidines, including 2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl- derivatives, are known for their anticancer activities. Kaur et al. (2014) focus on pyrimidine-based anticancer agents in patent literature, indicating the molecule's potential in cancer research and therapy (Kaur et al., 2014).
- Natarajan et al. (2022) highlight the structural-activity relationship of pyrimidine derivatives and their biological activities, including anticancer effects. The study provides insights into the pyrimidine nucleus's potential for treating various diseases (Natarajan, N., Helina, N., A. S., & A. S., 2022).
Neurological Disorders (Anti-Alzheimer's):
- Pyrimidine derivatives are also being investigated for their therapeutic potential in neurological disorders. Das et al. (2021) emphasize the pharmacological advancements of the Pyrimidine moiety as therapeutic anti-Alzheimer's agents, suggesting its role in addressing neurological disorders (Das, Akbar, Ahmed, Dewangan, Iqubal, Pottoo, & Joseph, 2021).
properties
IUPAC Name |
1-cyclopentylpyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c12-8-5-6-11(9(13)10-8)7-3-1-2-4-7/h5-7H,1-4H2,(H,10,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZKLJGHFJCKYKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C=CC(=O)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.